Cas no 1196474-92-6 (2-Bromo-4-phenoxybenzaldehyde)

2-Bromo-4-phenoxybenzaldehyde structure
2-Bromo-4-phenoxybenzaldehyde structure
Product Name:2-Bromo-4-phenoxybenzaldehyde
CAS No:1196474-92-6
MF:C13H9BrO2
MW:277.113363027573
CID:2105073
PubChem ID:58333243
Update Time:2024-11-06

2-Bromo-4-phenoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-4-phenoxyBenzaldehyde
    • 2-Bromo-4-phenoxy-benzaldehyde
    • BNUGQDGSEYTNMW-UHFFFAOYSA-N
    • 1196474-92-6
    • DA-26828
    • SCHEMBL1134249
    • 2-Bromo-4-phenoxybenzaldehyde
    • Inchi: 1S/C13H9BrO2/c14-13-8-12(7-6-10(13)9-15)16-11-4-2-1-3-5-11/h1-9H
    • InChI Key: BNUGQDGSEYTNMW-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=O)C=CC(=C1)OC1C=CC=CC=1

Computed Properties

  • Exact Mass: 275.97859g/mol
  • Monoisotopic Mass: 275.97859g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 3.6
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